Cas no 146285-52-1 (Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester)

Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester structure
146285-52-1 structure
Product Name:Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester
CAS No:146285-52-1
MF:C9H7BrCl3NO
MW:331.420978784561
CID:2778097
PubChem ID:10544499
Update Time:2025-04-21

Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trichloro-acetimidic acid 4-bromo-benzyl ester
    • WQEXDJSXJGBFFM-UHFFFAOYSA-N
    • Ethanimidic acid, 2,2,2-trichloro-, (4-bromophenyl)methyl ester
    • DB-426284
    • DTXSID10441586
    • 146285-52-1
    • SCHEMBL2221024
    • 4-bromobenzyl 2,2,2-trichloroacetimidate
    • DTXCID50392407
    • Inchi: 1S/C9H7BrCl3NO/c10-7-3-1-6(2-4-7)5-15-8(14)9(11,12)13/h1-4,14H,5H2
    • InChI Key: WQEXDJSXJGBFFM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)COC(C(Cl)(Cl)Cl)=N

Computed Properties

  • Exact Mass: 328.87766Da
  • Monoisotopic Mass: 328.87766Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 33.1Ų
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